Cas no 927640-82-2 (1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine)

• Product Name: 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine
• CAS No: 927640-82-2
• MF: C₁₇H₂₅N₃O₃S
• MW: 351.463702917099
• CID: 5427490
• Update Time: 2025-05-21

1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethylphenyl)sulfonyl]-4-(1-pyrrolidinylcarbonyl)piperazine
• 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine

• Inchi： 1S/C17H25N3O3S/c1-14-5-6-16(13-15(14)2)24(22,23)20-11-9-19(10-12-20)17(21)18-7-3-4-8-18/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key： BYXCCYKOEJSXHU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C(C)=C1)C)N1CCN(CC1)C(=O)N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine

1-(3,4-Dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine: A Comprehensive Overview

The compound with CAS No. 927640-82-2, commonly referred to as 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a piperazine ring, which serves as the central scaffold, substituted at the 1-position with a 3,4-dimethylbenzenesulfonyl group and at the 4-position with a pyrrolidine-1-carbonyl group. These substituents contribute to the molecule's intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in the design of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. The substitution pattern in 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine enhances its solubility and stability, making it an attractive candidate for further exploration in therapeutic applications.

The 3,4-dimethylbenzenesulfonyl group attached to the piperazine ring introduces significant electron-withdrawing effects due to the sulfonyl moiety. This substitution not only increases the molecule's lipophilicity but also enhances its ability to penetrate biological membranes. On the other hand, the pyrrolidine-1-carbonyl group at the 4-position introduces a cyclic amide structure, which can participate in various biochemical interactions. The combination of these groups creates a molecule with a balanced profile of hydrophilic and hydrophobic properties, which is crucial for drug-like behavior.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine with various biological targets. Molecular docking studies suggest that this compound may interact with G-protein coupled receptors (GPCRs) and kinases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, preliminary in vitro assays have demonstrated moderate inhibitory activity against certain enzyme targets, indicating its potential as a lead compound for drug development.

The synthesis of 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the sulfonylated piperazine intermediate and subsequent coupling with pyrrolidine carboxylic acid derivatives. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product. The use of modern purification techniques such as high-performance liquid chromatography (HPLC) ensures that the compound meets stringent quality standards required for pharmacological testing.

In terms of pharmacokinetics, 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine exhibits promising properties that make it suitable for systemic administration. Studies conducted in preclinical models have shown moderate oral bioavailability and acceptable clearance rates. However, further investigations are required to fully characterize its pharmacokinetic profile and assess its suitability for long-term therapeutic use.

The safety profile of this compound has also been evaluated through acute toxicity studies in animal models. Results indicate that 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine is well-tolerated at doses relevant to therapeutic applications. However, chronic toxicity studies are currently underway to provide additional insights into its long-term safety.

Looking ahead, 1-(3,4-dimethylbenzenesulfonyl)-4-(pyrrolidine-1-carbonyl)piperazine holds significant potential as a lead compound for drug discovery efforts targeting various disease states. Its unique structural features and promising biological activity make it an intriguing candidate for further exploration in preclinical models. As research continues to uncover its full therapeutic potential, this compound may pave the way for innovative treatments in areas such as oncology and neurology.